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Abstract

This technical guide provides a comprehensive overview of methylphosphinic acid ethyl ester
(CAS RN: 16391-07-4), a noteworthy organophosphorus compound. The guide delves into its
nomenclature, chemical properties, and established synthesis methodologies. Furthermore, it
explores its applications, particularly as a flame retardant and a versatile solvent in organic
synthesis. A significant emphasis is placed on safety and handling protocols, drawing from
authoritative safety data sheets. This document is intended to be a vital resource for
professionals in research and development, offering foundational knowledge and practical
insights into the effective and safe utilization of this chemical.

Introduction

Methylphosphinic acid ethyl ester, also known as ethyl methylphosphinate, is an
organophosphorus compound characterized by a phosphorus atom double-bonded to one
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oxygen atom, single-bonded to another oxygen atom in an ester linkage, and also bonded to a
methyl group and a hydrogen atom. This structure places it in the phosphinate class of
compounds. While not as widely publicized as some other organophosphorus reagents, its
unique properties make it a compound of interest in specific industrial and synthetic
applications. This guide aims to consolidate the available technical information on
methylphosphinic acid ethyl ester, providing a clear and concise resource for researchers and
professionals.

Nomenclature and Chemical Identity

A precise understanding of a chemical's identity is paramount for accurate research and safe
handling. Methylphosphinic acid ethyl ester is known by several synonyms, and it is crucial to
distinguish it from similar-sounding but structurally different compounds, most notably ethyl
methylphosphonate.

Synonyms and Identifiers

o Systematic Name: Methylphosphinic acid ethyl ester[1][2]
o Common Name: Ethyl methylphosphinate[1][2]

o CAS Registry Number: 16391-07-4[1][2]

e EC Number: 812-047-1[3]

e Other Synonyms: Ethoxy-methyl-oxophosphanium, METHYLPHOSPHINIC ACID ETHYL
ESTER, Phosphinic acid, P-Methyl-, ethyl ester[2][3][4]

Table 1: Key Chemical Identifiers
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Identifier Value Source(s)
CAS Registry Number 16391-07-4 [1112]
Molecular Formula C3H902P [2][4]
Molecular Weight 108.08 g/mol [2]

InChl=1/C3H902P/c1-3-5-
InChl 2]
6(2)4/h6H,3H2,1-2H3

Canonical SMILES CcocC [3]

Physicochemical Properties

The physical and chemical properties of a substance are fundamental to its application and
handling. The following table summarizes the known properties of methylphosphinic acid ethyl
ester.

Table 2: Physicochemical Properties of Methylphosphinic Acid Ethyl Ester
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Property Value Source(s)

Colorless to light yellow liquid
Appearance ] o [1]
with an oil-like odor.

Boiling Point 70 °C at 15 Torr [1]

Density 1.0511 g/cm3 [11[3]
Flash Point 36.579 °C [11[3]
Vapor Pressure 22.395 mmHg at 25°C [1][3]

Soluble in organic solvents
N such as ethanol, ether, and
Solubility ) _ [1]
chlorinated hydrocarbons;

almost insoluble in water.

Relatively stable at room
- temperature; may decompose
Stability ] ] [1]
when heated or in contact with

a flame.

Synthesis of Methylphosphinic Acid Ethyl Ester

The synthesis of phosphinates can often be achieved through variations of the Michaelis-
Arbuzov reaction or by esterification of the corresponding phosphinic acid.[5][6] For
methylphosphinic acid ethyl ester, a common preparative method involves the reaction of a
phosphorus precursor with ethanol.

General Synthesis Pathway

A frequently cited method for the preparation of ethyl methylphosphinate is the reaction of
phosphorus trichloride with ethanol.[1] This reaction is then followed by purification steps,
typically extraction and distillation, to isolate the final product.
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Caption: General synthesis pathway for methylphosphinic acid ethyl ester.

Experimental Protocol: Esterification of
Methylphosphinic Acid

While a specific peer-reviewed protocol for the synthesis of methylphosphinic acid ethyl ester is
not readily available in the public domain, a general procedure for the esterification of a
phosphinic acid with an alcohol under microwave conditions has been described. This can be
adapted for the synthesis of the title compound.

Disclaimer: This is a generalized protocol and requires optimization for the specific synthesis of
methylphosphinic acid ethyl ester.

Materials:

Methylphosphinic acid

Ethanol (anhydrous)

lonic liquid catalyst (e.g., [omim][BF4]) (optional)

Microwave reactor

Procedure:

» In a microwave-safe reaction vessel, combine methylphosphinic acid with a significant
excess of anhydrous ethanol.
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« If desired, add a catalytic amount of an ionic liquid to facilitate the reaction.
o Seal the vessel and place it in the microwave reactor.

o Heat the mixture under microwave irradiation. The temperature and reaction time will need to
be optimized, but a starting point could be 160°C for several hours.[5]

e Monitor the reaction progress using an appropriate technique, such as 3P NMR, if available.
o Upon completion, cool the reaction mixture to room temperature.
e The excess ethanol can be removed under reduced pressure.

e The crude product should be purified, for example, by vacuum distillation, to yield pure
methylphosphinic acid ethyl ester.

Applications

Methylphosphinic acid ethyl ester has found utility in a few key areas, primarily leveraging its
phosphorus content and its properties as a solvent.

Flame Retardant

Due to its ability to inhibit combustion, one of the primary applications of ethyl
methylphosphinate is as a flame retardant.[1] It can be incorporated into polymers and other
combustible materials to enhance their fire resistance. Organophosphorus compounds, in
general, are known to function as flame retardants through mechanisms that can include the
formation of a protective char layer and the release of radical scavengers in the gas phase
during combustion.

Solvent in Organic Synthesis

With its good solubility for a range of organic compounds, ethyl methylphosphinate can be
employed as a solvent in various chemical reactions.[1] Its use has been noted in the
preparation of pesticides, pharmaceuticals, and dyes. The choice of solvent can significantly
impact reaction rates and yields, and the unique properties of ethyl methylphosphinate may
be advantageous in specific synthetic contexts.
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Safety and Handling

As with any chemical, proper safety precautions are essential when handling methylphosphinic
acid ethyl ester. The information presented here is derived from available Safety Data Sheets
(SDS).

Hazard Identification

o Flammability: Ethyl methylphosphinate is a flammable liquid and vapor.[1][4] It can form
explosive mixtures with air. Keep away from open flames, hot surfaces, and sources of
ignition.[1]

o Toxicity: The compound is considered to have some level of toxicity and can be harmful if
absorbed through the skin or inhaled.[1]

e Irritation: It may cause skin and eye irritation.[2]

Personal Protective Equipment (PPE)

o Hand Protection: Wear appropriate chemical-resistant gloves.
o Eye Protection: Use safety glasses with side-shields or chemical goggles.
» Skin and Body Protection: Wear impervious clothing to prevent skin contact.

» Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory mask.

Handling and Storage
o Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Use only in a

well-ventilated area.[2] Do not eat, drink, or smoke when using this product.[2]

o Storage: Store in a tightly closed container in a dry and well-ventilated place.[2] Store locked
up.[2]

First Aid Measures

 If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[2]
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» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[2]

o If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[2]

Spectroscopic Data

Detailed, peer-reviewed spectroscopic data (*H NMR, 13C NMR, 3P NMR, IR, Mass
Spectrometry) for methylphosphinic acid ethyl ester (CAS 16391-07-4) is not readily available
in the public domain. Researchers requiring this information for characterization will likely need
to acquire it experimentally. The analysis of similar organophosphorus compounds suggests
that 31P NMR would be a particularly valuable tool for structural confirmation and purity
assessment.[7]

Conclusion

Methylphosphinic acid ethyl ester is a valuable organophosphorus compound with established
applications as a flame retardant and a specialized solvent. While detailed synthetic protocols
and spectroscopic characterization data are not widely published, this guide provides a solid
foundation of its nomenclature, physicochemical properties, general synthesis, and critical
safety information. As with any chemical reagent, a thorough understanding of its properties
and adherence to strict safety protocols are imperative for its effective and safe use in research
and development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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